Cas no 2171717-41-0 (3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidomethyl}oxane-3-carboxylic acid)

• Product Name: 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidomethyl}oxane-3-carboxylic acid
• CAS No: 2171717-41-0
• MF: C₂₆H₃₀N₂O₇
• MW: 482.525607585907
• CID: 6487206
• PubChem ID: 165557930
• Update Time: 2025-05-25

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidomethyl}oxane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidomethyl}oxane-3-carboxylic acid
• EN300-1547353
• 2171717-41-0
• 3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxypropanamido]methyl}oxane-3-carboxylic acid

• Inchi： 1S/C26H30N2O7/c1-33-14-22(23(29)27-15-26(24(30)31)11-6-12-34-16-26)28-25(32)35-13-21-19-9-4-2-7-17(19)18-8-3-5-10-20(18)21/h2-5,7-10,21-22H,6,11-16H2,1H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： QCPZJLSHZVDAHL-UHFFFAOYSA-N
• SMILES： O1CCCC(C(=O)O)(CNC(C(COC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1

Computed Properties

• Exact Mass: 482.20530130g/mol
• Monoisotopic Mass: 482.20530130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 123Ų

Additional information on 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidomethyl}oxane-3-carboxylic acid

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidomethyl}oxane-3-carboxylic acid (CAS No: 2171717-41-0)

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidomethyl}oxane-3-carboxylic acid, commonly referred to by its CAS number 2171717-41-0, is a highly specialized organic compound with significant applications in the fields of chemistry and materials science. This compound is characterized by its complex molecular structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a methoxypropanamide moiety, and an oxane ring. The presence of these functional groups makes it a versatile building block for various chemical reactions and material syntheses.

The Fmoc group is a well-known protecting group in peptide synthesis, offering excellent stability under mild reaction conditions. Its integration into the structure of CAS No 2171717-41-0 suggests potential applications in peptide chemistry, where precise control over amino acid side chains is crucial. Recent studies have highlighted the use of Fmoc-containing compounds in the development of bioactive molecules and drug delivery systems, underscoring the importance of this compound in modern medicinal chemistry.

The methoxypropanamide moiety within the molecule introduces additional functional diversity, enabling interactions with various chemical environments. This feature is particularly advantageous in polymer chemistry, where such groups can influence the physical properties of resulting polymers, such as solubility and mechanical strength. Researchers have explored the use of similar compounds in creating stimuli-responsive materials, which exhibit changes in their properties under specific environmental conditions.

The oxane ring (a six-membered cyclic ether) contributes to the compound's structural rigidity and hydrophilic/hydrophobic balance. This structural element is often exploited in the design of crown ethers and other macrocyclic compounds, which have applications in ion recognition and separation technologies. Recent advancements in supramolecular chemistry have leveraged such structures to develop highly selective ion receptors, further expanding the potential uses of CAS No 2171717-41-0.

From a synthetic perspective, CAS No 2171717-41-0 can be prepared through a series of well-established organic reactions, including nucleophilic substitutions, amide bond formations, and cyclizations. The synthesis typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and product purity. Researchers have optimized these synthetic routes to minimize waste and improve efficiency, aligning with current trends toward sustainable chemical practices.

In terms of applications, CAS No 2171717-41-0 has shown promise in several cutting-edge research areas. For instance, its ability to form stable complexes with metal ions makes it a valuable component in catalysis and sensor technologies. Recent studies have demonstrated its utility as a ligand in transition metal-catalyzed reactions, where it enhances catalytic activity and selectivity. Additionally, its role as a precursor for advanced materials such as self-healing polymers and adaptive hydrogels has been explored extensively.

The integration of multiple functional groups within its structure also positions CAS No 2171717-41-0 as a key player in drug discovery efforts. Its ability to modulate biological pathways through selective interactions with proteins and enzymes has been documented in several preclinical studies. Furthermore, its potential as an anti-inflammatory agent has been highlighted in recent pharmacological investigations, paving the way for future therapeutic applications.

From an analytical standpoint, the characterization of CAS No 217174658568568568568568568568568568568568568568568568568568568568568568568568568